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CAS No.: 883291-43-8
Cat. No.: B1309556
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A Note on Chemical Identity: Initial searches for "N-(2-amino-4-ethoxyphenyl)-2-
hydroxypropanamide” did not yield a conclusive entry in established chemical databases.
However, a closely related compound, 2-Amino-2-(4-ethoxyphenyl)propanamide, is
documented. This guide will focus on the known properties of this latter compound, with the
acknowledgment that it may be the intended subject of interest. We invite researchers to
confirm the precise chemical structure for their application.

Introduction and Nomenclature

2-Amino-2-(4-ethoxyphenyl)propanamide is a chemical entity belonging to the class of aromatic
alpha-amino acid amides. Its structure is characterized by a propanamide backbone with both
an amino group and a 4-ethoxyphenyl group attached to the alpha-carbon. This arrangement
creates a chiral center, suggesting the existence of enantiomers. The presence of an aromatic
ring, an ether linkage, and amide and amine functional groups suggests a molecule with
diverse potential for chemical interactions and biological activity.
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e IUPAC Name: 2-amino-2-(4-ethoxyphenyl)propanamide[1]
e Molecular Formula: C11H1eN202[1][2]
e Synonyms: 2-Amino-2-(4-ethoxyphenyl)propanamide 95+9%][1]

Structural Elucidation

The structural arrangement of 2-Amino-2-(4-ethoxyphenyl)propanamide is key to its chemical
properties. The following diagram illustrates the connectivity of the atoms in the molecule.

Caption: 2D structure of 2-amino-2-(4-ethoxyphenyl)propanamide.

Physicochemical Properties

The following table summarizes the key computed physicochemical properties of 2-Amino-2-(4-
ethoxyphenyl)propanamide. These properties are crucial for understanding the compound's
behavior in various chemical and biological systems.

Property Value Reference
Molecular Weight 208.26 g/mol [1][2]

Exact Mass 208.121177757 Da [1]
XLogP3-AA 0.5 [1]
Hydrogen Bond Donor Count 2 [1]
Hydrogen Bond Acceptor

CZuntg p 3 ]
Rotatable Bond Count 4 [1]
Topological Polar Surface Area  78.3 A2 [1]
Complexity 225 [1]

Synthesis and Characterization
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While specific synthesis protocols for 2-Amino-2-(4-ethoxyphenyl)propanamide are not readily
available in the searched literature, a plausible synthetic route can be proposed based on
established organic chemistry principles. A potential pathway could involve the Strecker
synthesis or a related multicomponent reaction.

Proposed Synthetic Workflow

Starting Materials

4-Ethoxyacetophenone
+ NHaCl, NaCN Strecker Synthesis Hydrolysis
Ammonium Chloride a-aminonitrile intermediate Acid or Base Hydrolysis > 2-Amino-2-(4-ethoxyphenyl)propanamide

Sodium Cyanide

Click to download full resolution via product page

Caption: A proposed Strecker synthesis pathway for 2-Amino-2-(4-ethoxyphenyl)propanamide.

Experimental Protocol for Characterization

Should this compound be synthesized, a thorough characterization would be essential to
confirm its identity and purity.

e Nuclear Magnetic Resonance (NMR) Spectroscopy:

o H NMR would be used to identify the number and types of protons, including the ethoxy
group signals, the aromatic protons, the methyl protons, and the amine protons.

o 1BC NMR would confirm the carbon skeleton of the molecule.

o 2D NMR techniques like COSY and HSQC could be employed to establish the
connectivity between protons and carbons.[3]
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e Mass Spectrometry (MS):

o High-resolution mass spectrometry (HRMS) would be used to confirm the elemental
composition and exact mass of the molecule.

e Infrared (IR) Spectroscopy:

o IR spectroscopy would be used to identify the key functional groups, such as the N-H
stretches of the amine and amide, the C=0 stretch of the amide, and the C-O stretch of
the ether.

Potential Biological Significance and Applications

While no specific biological activities have been documented for 2-Amino-2-(4-
ethoxyphenyl)propanamide, the structural motifs present in the molecule are found in
compounds with a range of pharmacological properties.

o Derivatives of 2-hydroxybenzamide, a related structural class, have been investigated for
their antimicrobial and anti-inflammatory activities.[4][5]

e The presence of an a-amino acid amide structure suggests potential interactions with
biological targets such as enzymes or receptors.

« Hydroxylamine derivatives, which share some functional group similarities, have been
explored for a wide range of biological activities, including as potential anticancer and
antiviral agents.[6]

Further research would be necessary to elucidate the specific biological roles and potential
therapeutic applications of 2-Amino-2-(4-ethoxyphenyl)propanamide.

Conclusion

This technical guide provides a summary of the known chemical properties of 2-Amino-2-(4-
ethoxyphenyl)propanamide based on available database information. While experimental data
on its synthesis and biological activity are lacking, its structure suggests it could be a molecule
of interest for further investigation in medicinal chemistry and drug discovery. The proposed
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synthetic and characterization workflows provide a framework for future studies on this and
related compounds.

References

e PubChem. 2-Amino-2-(4-ethoxyphenyl)propanamide 95+% | C11H16N202 | CID 60795705.
[Link]

e U.S. Environmental Protection Agency. N-[3-Acetyl-4-[2-hydroxy-3-[(1-
methylethyl)amino]propoxy]phenyl]propanamide. [Link]

o Google Patents. WO2015035541A1 - Preparation method of 2-(4-ethoxy phenyl)-2-methyl
propanol.

e PubChem. N-(4-Ethoxyphenyl)propanamide | C11H15NO2 | CID 586276. [Link]
e Michigan State University. peptide nmr. [Link]

e PMC. Antimicrobial and Anti-Inflammatory Activity of N-(2-Bromo-phenyl)-2-hydroxy-
benzamide Derivatives and Their Inclusion Complexes. [Link]

» ResearchGate. The Antimicrobial Acitvity and Quantitative Structure - Biological Activity
Relationships Evaluation of Some Novel 2-Hydroxybenzamide Derivatives. [Link]

» Michigan State University Chemistry. Proton NMR Table. [Link]

e PubChem. N-(4-Ethoxyphenyl)-N-hydroxyacetamide | CLOH13NO3 | CID 29539. [Link]
e CAS Common Chemistry. N-(4-Ethoxyphenyl)propanamide. [Link]

e Cheméo. Chemical Properties of Phenacetin (CAS 62-44-2). [Link]

e PMC. Synthesis of N-[1-(2-Acetyl-4,5-dimethoxyphenyl)propan-2-yllbenzamide and Its
Copper(ll) Complex. [Link]

» ResearchGate. (PDF) Biological activity of 2-hydroxythiobenzanilides and related
compounds. [Link]

© 2026 BenchChem. All rights reserved. 5/7 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/60795705
https://comptox.epa.gov/dashboard/chemical/details/DTXSID001143328
https://pubchem.ncbi.nlm.nih.gov/compound/586276
https://www2.chemistry.msu.edu/faculty/zerbe/NMR_course/peptidenmr.pdf
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC10381676/
https://www.researchgate.net/publication/279848141_The_Antimicrobial_Acitvity_and_Quantitative_Structure-_Biological_Activity_Relationships_Evaluation_of_Some_Novel_2-Hydroxybenzamide_Derivatives
https://www2.chemistry.msu.edu/faculty/reusch/virttxtjml/spectrpy/nmr/nmr-1.htm
https://pubchem.ncbi.nlm.nih.gov/compound/29539
https://commonchemistry.cas.org/detail?cas_rn=19314-14-8
https://www.chemeo.com/cid/41-145-9/Phenacetin.html
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC9038290/
https://www.researchgate.net/publication/225130752_Biological_activity_of_2-hydroxythiobenzanilides_and_related_compounds
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1309556?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Pharmaffiliates. N-(2-(3-Amino-4-hydroxyphenyl)-2-hydroxyethyl)-N-(1-(4-
methoxyphenyl)propan-2-yl)nitrous Amide. [Link]

Thieme. 6 Synthesis of N-Alkyl Amino Acids. [Link]

Chemsrc. (2S)-2-amino-N-[1-(3-ethoxyphenyl)ethyl]propanamide | 1825960-74-4. [Link]

Cheméo. Chemical Properties of Acetamide, N-(4-ethoxyphenyl)-N-hydroxy- (CAS 19315-
64-1). [Link]

Matrix Fine Chemicals. 2-AMINO-3-(3,4-DIHYDROXYPHENYL)PROPANOIC ACID. [Link]

DergiPark. Synthesis of 2-((4-aminophenyl)amino)- and 2-(4-hydroxyphenoxy)- substituted-
1,4-naphthoquinones and Preliminary Studies on Thei. [Link]

MDPI. Synthesis of Ethyl 2-Amino-6-hydroxy-4,5,6,7-tetrahydro-1-benzothiophene-3-
carboxylate and Ethyl 6-(Acetyloxy). [Link]

Creative Biostructure. Understanding 2D NMR Spectra: How to Read and Interpret Them.
[Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: Physicochemical and Structural
Analysis of Phenylpropanamide Derivatives]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1309556/docs#technical-guide-physicochemical-and-
structural-analysis-of-phenylpropanamide-derivatives]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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